1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane

• IUPAC Name: 5-[(4-phenyl-1,4-diazepan-1-yl)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C19H21N5O/c1-2-7-16(8-3-1)24-12-6-11-23(13-14-24)15-18-21-19(22-25-18)17-9-4-5-10-20-17/h1-5,7-10H,6,11-15H2
• InChI Key: FKGPOEOFRYAXPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C2=CC=CC=C2)CC3=NC(=NO3)C4=CC=CC=N4
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane, also known as PPO-DZ, is a chemical compound that has gained interest in scientific research due to its potential as a therapeutic agent. PPO-DZ is a diazepane derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane is not fully understood, but it is believed to involve the modulation of certain neurotransmitters in the brain. 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane has been shown to bind to the GABA-A receptor, which is involved in the regulation of anxiety and sleep. 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane has also been shown to inhibit the activity of certain enzymes involved in the production of pro-inflammatory cytokines.
Biochemical and physiological effects:
1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane has been shown to have various biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor effects, 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane has been shown to increase the levels of certain neurotransmitters in the brain, including GABA and dopamine. 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane has also been shown to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One advantage of using 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane in lab experiments is its specificity for certain receptors and enzymes. 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane has been shown to have a high affinity for the GABA-A receptor and certain enzymes involved in inflammation. However, one limitation of using 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane. One area of interest is its potential as a treatment for neurological disorders, such as anxiety and depression. Another area of interest is its potential as an anti-tumor agent, particularly in breast cancer. Additionally, further research is needed to fully understand the mechanism of action of 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane and to identify any potential side effects or toxicity.

Scientific Research Applications

1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane has been studied for its potential therapeutic applications in various diseases. One study found that 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane exhibited anti-inflammatory effects in mice, reducing the levels of pro-inflammatory cytokines. Another study found that 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane had anti-tumor effects in breast cancer cells, inhibiting cell growth and inducing cell death. 1-phenyl-4-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4-diazepane has also been studied for its potential as an anti-anxiety agent and as a treatment for neurological disorders.